Cas no 824-84-0 (4H-Pyran-4-one, tetrahydro-5-hydroxy-2-(hydroxymethyl)-)

• Product name: 4H-Pyran-4-one, tetrahydro-5-hydroxy-2-(hydroxymethyl)-
• CAS No: 824-84-0
• MF: C₆H₁₀O₄
• MW: 146.141202449799
• CID: 690621

4H-Pyran-4-one, tetrahydro-5-hydroxy-2-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, tetrahydro-5-hydroxy-2-(hydroxymethyl)-

• Inchi： 1S/C6H10O4/c7-2-4-1-5(8)6(9)3-10-4/h4,6-7,9H,1-3H2
• InChI Key： PBWGPVKLJDUIJH-UHFFFAOYSA-N
• SMILES： C1(CO)OCC(O)C(=O)C1

Computed Properties

• Exact Mass: 146.058
• Monoisotopic Mass: 146.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2